Cas no 78061-29-7 (Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 78061-29-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD01109225
• CID: 822754
• PubChem ID: 2748711
• Update Time: 2025-05-19

Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
• CS-0336973
• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-1-phenyl-, methyl ester
• F17308
• Methyl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxyIate
• AMY12040
• F17309
• 78061-29-7
• F3357-0271
• HRMGCUMSMUHWIX-UHFFFAOYSA-N
• methyl5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate
• AMY12039
• AKOS002294538
• SCHEMBL10568581
• VU0612220-1
• SCHEMBL1819463
• 16135-26-5
• AKOS004900705
• methyl 3-oxo-2-phenyl-1H-pyrazole-5-carboxylate
• methyl 5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate
• DB-298034
• Methyl 5-oxo-1-phenyl-2,5-dihydro-1hpyrazole-3-carboxylate
• DB-298039

• MDL： MFCD01109225
• Inchi： 1S/C11H10N2O3/c1-16-11(15)9-7-10(14)13(12-9)8-5-3-2-4-6-8/h2-7,12H,1H3
• InChI Key： HRMGCUMSMUHWIX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate

Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 78061-29-7): A Comprehensive Overview

Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 78061-29-7) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications and structural properties. This compound, featuring a pyrazole core with hydroxyl and carboxylate functional groups, has garnered considerable attention due to its potential in drug discovery and material science.

The molecular structure of Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate consists of a benzene ring attached to a pyrazole ring, which is further modified by a hydroxyl group at the 5-position and a methyl ester group at the 3-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate has been extensively studied for its pharmacological properties. The presence of the hydroxyl group enhances its solubility in polar solvents, making it an ideal candidate for various biochemical assays. Furthermore, the pyrazole core is known for its role in inhibiting certain enzymes and receptors, which has implications in treating inflammatory diseases and cancer.

Recent research has highlighted the compound's potential in developing novel antiviral agents. Studies have demonstrated that derivatives of pyrazole can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. For instance, modifications to the hydroxyl and carboxylate groups have shown enhanced efficacy against RNA viruses, including those responsible for influenza and hepatitis.

The ester group in Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate also plays a crucial role in its chemical behavior. Ester functionalities are frequently used in drug design due to their ability to improve bioavailability and metabolic stability. This property makes the compound an attractive scaffold for designing prodrugs, which can be activated in vivo to release active pharmaceutical ingredients.

Another area of interest is the use of Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate in material science. The compound's ability to form coordination complexes with metal ions has led to its application in catalysis and as a ligand in metal-based drugs. These complexes have shown promise in various industrial processes and could potentially revolutionize the way certain chemical reactions are carried out.

The synthesis of Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, typically starting from readily available precursors such as phenol derivatives and hydrazine. The process often includes cyclization reactions to form the pyrazole ring, followed by functional group transformations to introduce the hydroxyl and ester groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In conclusion, Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 78061-29-7) is a multifaceted compound with significant applications in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for drug development, particularly in antiviral therapies. Additionally, its role in catalysis and metal coordination highlights its importance beyond traditional medicinal chemistry applications.